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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of 1-Nitroso-2-naphthol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Immediate Safety and Handling
1-Nitroso-2-naphthol is a hazardous substance that requires careful handling.[1] It is harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

[4] Furthermore, it is very toxic to aquatic life.[1][5]

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Eye Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)

standards.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after.[6]

Body Protection: A lab coat is mandatory. For larger quantities or in case of a significant spill,

a complete chemical-resistant suit may be necessary.[6][7]

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood.[1][7] If dust

formation is likely, a respirator with an appropriate particle filter (e.g., P95 or P1) should be
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used.[6]

Hazard Summary
The following table summarizes the key hazard classifications for 1-Nitroso-2-naphthol.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3][4]

Hazardous to the Aquatic

Environment
Acute Hazard

H400: Very toxic to aquatic

life[8]

Spill Management Protocol
Accidental spills must be managed promptly and safely.

1. Minor Spills:

Ensure all sources of ignition are removed from the area.[1]

Avoid breathing dust; ensure adequate ventilation.[3][6]

Wearing appropriate PPE, gently sweep or scoop the spilled solid material. Avoid creating

dust.[6]

Place the spilled material into a designated, labeled, and sealed container for hazardous

waste disposal.[6][7]

Clean the spill area with water and decontaminate all tools used.[7]
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2. Major Spills:

Evacuate personnel from the immediate danger area.[3][6]

Alert your institution's emergency services or safety officer.[1]

Prevent the spill from entering drains or waterways.[1][3][6]

Only personnel trained in hazardous material cleanup and wearing full protective equipment

(splash goggles, full suit, boots, gloves) should address the spill.[1][7]

Contain and collect the material using a shovel or other appropriate tools and place it in a

suitable container for hazardous waste disposal.[7]

Step-by-Step Disposal Procedure
1-Nitroso-2-naphthol and its containers must be disposed of as hazardous waste.[1] Do not

dispose of it down the drain or in regular trash.

Waste Collection:

Collect waste 1-Nitroso-2-naphthol (including contaminated materials like paper towels

or PPE) in a dedicated, suitable, and clearly labeled hazardous waste container.[6] The

container must be kept closed.[6]

Segregation and Storage:

Store the waste container in a cool, dry, and well-ventilated area designated for hazardous

waste.[1][2][7]

Crucially, store this waste away from incompatible materials, which include strong

oxidizing agents, strong bases, and strong reducing agents.[1][2][5][6] Nitroaromatic

compounds can pose an explosion risk if heated or mixed with caustic alkalies.[1]

Consult Regulations:

Waste disposal regulations vary significantly by region.[1] Chemical waste generators are

responsible for correctly classifying the waste according to local, state, and national
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hazardous waste regulations.[5]

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of

the waste container.[4][5] Provide them with a complete and accurate description of the

waste.

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/1-Nitroso-2-Naphthol%20cas131-91-9%20SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1NITROSO2NAPHTHOL-CASNO-131-91-05030-EN.aspx
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/1-Nitroso-2-Naphthol%20cas131-91-9%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Nitroso-2-naphthol Disposal Workflow

Handling & Waste Generation
(Full PPE Required)

Collect Waste in
Labeled, Sealed Container

Step 1

Is waste compatible with
contents of storage area?

Step 2

Store in Designated
Hazardous Waste Area
(Cool, Dry, Ventilated)

 Yes 

Segregate from Incompatibles:
- Strong Oxidizers

- Strong Bases
- Strong Reducers

 No 

Consult Local/National
Disposal Regulations

Step 3

Contact EHS or Licensed
Waste Disposal Contractor

Step 4

Proper Disposal at
Approved Facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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